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Abstract

This technical guide provides a detailed overview of 4-Chloro-3-ethyl-1H-indole, a substituted
indole of interest in synthetic and medicinal chemistry. As this compound is not readily available
commercially and a specific CAS number has not been assigned, this document focuses on its
predicted identifiers, plausible synthetic routes, expected spectroscopic and physicochemical
properties, and potential applications based on the established chemistry of related indole
derivatives. This guide is intended to serve as a foundational resource for researchers
interested in the synthesis and evaluation of this and similar novel indole structures.

Introduction: The Significance of the Indole Scaffold

Indole and its derivatives are a cornerstone of heterocyclic chemistry, forming the structural
core of numerous natural products, pharmaceuticals, and functional materials.[1][2] The indole
nucleus is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically
active compounds, including anti-cancer agents, antimicrobials, and anti-inflammatory drugs.[1]
[3] The strategic placement of substituents on the indole ring allows for the fine-tuning of its
electronic and steric properties, which in turn modulates its biological activity. The introduction
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of a halogen, such as chlorine, at the 4-position and an alkyl group, such as ethyl, at the 3-
position is anticipated to confer unique chemical and biological characteristics, making 4-
Chloro-3-ethyl-1H-indole a compelling target for synthesis and investigation.

Chemical Identifiers and Physicochemical
Properties

Given the absence of a registered CAS number for 4-Chloro-3-ethyl-1H-indole, its identifiers
and properties are predicted based on its chemical structure.

Identifier Value
IUPAC Name 4-Chloro-3-ethyl-1H-indole
Molecular Formula C10H10CIN
Molecular Weight 179.65 g/mol
Canonical SMILES CCC1=C(C2=CC=CC(CIl)=C2N1)
inChi InChl=1S/C10H10CIN/c1-2-7-6-11-10-5-3-4-
n
9(12)8(7)10/h3-6,11H,2H2,1H3
Predicted: A unique key would be generated
InChlKey
upon database entry.
CAS Number Not Assigned
Predicted Appearance Off-white to light brown solid

bredicted Solubilit Soluble in organic solvents such as ethanol,
redicted Solubility _
methanol, and dichloromethane.

Proposed Synthetic Pathways

The synthesis of 4-Chloro-3-ethyl-1H-indole can be approached through established indole
synthetic methodologies. The Fischer indole synthesis is a robust and versatile method for the
preparation of substituted indoles.[4][5]

Fischer Indole Synthesis
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This classical approach involves the acid-catalyzed reaction of a substituted phenylhydrazine
with a ketone or aldehyde.[4] For the synthesis of 4-Chloro-3-ethyl-1H-indole, the logical
starting materials would be (3-chlorophenyl)hydrazine and 2-butanone.

Reaction Scheme:

Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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